Cas no 2940945-94-6 (5-Chlorothiazole-2-carboxylic acid;potassium salt)

5-Chlorothiazole-2-carboxylic acid potassium salt is a versatile intermediate in organic synthesis, particularly valued for its reactivity in heterocyclic chemistry. The potassium salt form enhances solubility in polar solvents, facilitating its use in nucleophilic substitution and coupling reactions. Its thiazole core and chlorinated moiety make it a useful precursor for pharmaceuticals, agrochemicals, and functional materials. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. Its high purity and well-defined structure allow for precise control in reaction pathways, making it a reliable choice for researchers developing novel thiazole derivatives.
5-Chlorothiazole-2-carboxylic acid;potassium salt structure
2940945-94-6 structure
Product Name:5-Chlorothiazole-2-carboxylic acid;potassium salt
CAS No:2940945-94-6
MF:C4H2ClKNO2S
MW:202.68047952652
CID:6800873
PubChem ID:171370390
Update Time:2025-10-07

5-Chlorothiazole-2-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

    • 5-chlorothiazole-2-carboxylic acid;potassium salt
    • 2940945-94-6
    • 5-Chlorothiazole-2-carboxylic acid;potassium salt
    • Inchi： 1S/C4H2ClNO2S.K/c5-2-1-6-3(9-2)4(7)8;/h1H,(H,7,8);
    • InChI Key： LTGSAWYGQXBRIY-UHFFFAOYSA-N
    • SMILES： [K].ClC1=CN=C(C(=O)O)S1

Computed Properties

  • Exact Mass: 201.9131837g/mol
  • Monoisotopic Mass: 201.9131837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4Ų

5-Chlorothiazole-2-carboxylic acid;potassium salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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